2-(2-bromo-4-methylphenoxy)-N-(2-{[(2-bromo-4-methylphenoxy)acetyl]amino}phenyl)acetamide
2-(2-bromo-4-methylphenoxy)-N-(2-{[(2-bromo-4-methylphenoxy)acetyl]amino}phenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1023951
InChI:
InChI=1S/C24H22Br2N2O4/c1-15-7-9-21(17(25)11-15)31-13-23(29)27-19-5-3-4-6-20(19)28-24(30)14-32-22-10-8-16(2)12-18(22)26/h3-12H,13-14H2,1-2H3,(H,27,29)(H,28,30)
SMILES:
CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2NC(=O)COC3=C(C=C(C=C3)C)Br)Br
Molecular Formula:
C24H22Br2N2O4
Molecular Weight:
562.2 g/mol
2-(2-bromo-4-methylphenoxy)-N-(2-{[(2-bromo-4-methylphenoxy)acetyl]amino}phenyl)acetamide
CAS No.:
Cat. No.: VC1023951
Molecular Formula: C24H22Br2N2O4
Molecular Weight: 562.2 g/mol
* For research use only. Not for human or veterinary use.
![2-(2-bromo-4-methylphenoxy)-N-(2-{[(2-bromo-4-methylphenoxy)acetyl]amino}phenyl)acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H22Br2N2O4 |
|---|---|
| Molecular Weight | 562.2 g/mol |
| IUPAC Name | 2-(2-bromo-4-methylphenoxy)-N-[2-[[2-(2-bromo-4-methylphenoxy)acetyl]amino]phenyl]acetamide |
| Standard InChI | InChI=1S/C24H22Br2N2O4/c1-15-7-9-21(17(25)11-15)31-13-23(29)27-19-5-3-4-6-20(19)28-24(30)14-32-22-10-8-16(2)12-18(22)26/h3-12H,13-14H2,1-2H3,(H,27,29)(H,28,30) |
| Standard InChI Key | NQEAJNPFJSUXGH-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2NC(=O)COC3=C(C=C(C=C3)C)Br)Br |
| Canonical SMILES | CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2NC(=O)COC3=C(C=C(C=C3)C)Br)Br |
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